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Compound of Interest

Compound Name: Tolrestat-d3

Cat. No.: B1162484

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
Tolrestat-d3 is the stable isotope-labeled analog of Tolrestat, an aldose reductase inhibitor

previously marketed (as Alredase) but withdrawn from the global market in 1997 due to severe,

idiosyncratic hepatotoxicity [1].[1] While Tolrestat-d3 is primarily used as an internal standard

for LC-MS/MS bioanalysis, it retains the core pharmacophore of the parent compound.[1]

Crucial Safety Directive: Treat Tolrestat-d3 with the same high-containment protocols as a

known hepatotoxin. The "d3" labeling (typically on the N-methyl group) does not mitigate

biological activity or toxicity.[1]

Chemical Identity
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Property Detail

Chemical Name

N-[[6-Methoxy-5-(trifluoromethyl)-1-

naphthalenyl]thioxomethyl]-N-(methyl-d3)-

glycine

CAS Number
82964-04-3 (Unlabeled parent); Specific d3 CAS

varies by vendor

Molecular Formula C₁₆H₁₁D₃F₃NO₃S

Molecular Weight ~360.37 g/mol (vs. 357.35 g/mol for unlabeled)

Appearance Off-white to pale yellow crystalline powder

Solubility
DMSO (>10 mg/mL), Methanol, Ethanol;

Insoluble in water

Hazard Identification & Toxicology (The "Why")
Understanding the mechanism of toxicity is essential for designing effective safety barriers.[1]

Hepatotoxicity Mechanism
Tolrestat was withdrawn because it caused fulminant hepatic necrosis in a subset of patients.

[1] The toxicity is believed to be idiosyncratic but metabolic in nature.

Primary Risk: Hepatocellular injury characterized by elevated ALT/AST levels.[1][2]

Hy's Law Indicator: The drug demonstrated the potential to cause severe liver injury (ALT

>3x ULN + Bilirubin >2x ULN) [2].[1]

Relevance to Powder Handling: Inhalation of dust bypasses first-pass metabolism but allows

systemic absorption.[1] Chronic low-level exposure in the lab could sensitize the liver or

trigger immune-mediated hepatic responses.

GHS Classification (Derived from Parent Compound)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic)[1][3]
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Carcinogenicity: Category 2 (Suspected)[1]

Reproductive Toxicity: Category 2 (Suspected of damaging fertility/unborn child)[1]

Specific Target Organ Toxicity (Repeated): Category 1 (Liver)[1]

Engineering Controls & PPE (The "How")
The following hierarchy of controls must be implemented before opening any vial containing

Tolrestat-d3.

Primary Engineering Control
Requirement:Class I Biological Safety Cabinet (BSC) or Chemical Fume Hood with HEPA

filtration.[1]

Best Practice: Use a Powder Containment Balance Enclosure or a Glove Box for the initial

weighing step.[1] Static electricity can cause this fine powder to disperse unexpectedly.[1]

Personal Protective Equipment (PPE) Matrix
Zone Respiratory Dermal Ocular

Weighing (Open Vial)

N95 or P100

Respirator (if not in

Glove Box)

Double Nitrile Gloves

(0.11 mm min.[1]

thickness)

Chemical Safety

Goggles

Solution Handling
Surgical Mask

(Standard Lab)
Single Nitrile Gloves

Safety Glasses with

Side Shields

Spill Cleanup
Full-Face Respirator

(P100 cartridges)

Chemical Resistant

Gauntlets (Butyl/Viton)

Integrated into

Respirator

Operational Protocol: Safe Preparation of Stock
Solutions
This workflow is designed to minimize dust generation and prevent deuterium exchange.[1]

The "Wetting" Technique
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To prevent aerosolization, never dump powder into a solvent. Add solvent to the powder.[1]

Step-by-Step Protocol:

Equilibration: Allow the Tolrestat-d3 vial to reach room temperature before opening

(prevents condensation which causes hydrolysis or clumping).

Static Elimination: Pass the vial through an anti-static bar or use an ionizing fan inside the

weigh station.[1]

Weighing:

Place a pre-weighed amber volumetric flask (e.g., 10 mL) inside the enclosure.

Using a disposable anti-static spatula, transfer the approximate mass of Tolrestat-d3.[1]

Critical: Do not return excess powder to the source vial.[1] Discard as hazardous waste.

Dissolution:

Add DMSO (Dimethyl Sulfoxide) first.[1] Tolrestat-d3 is highly soluble in DMSO.[1]

Volume: Add approximately 50% of the final volume.[1]

Swirl gently.[1] Sonicate for 30 seconds if particles persist.

Dilution: Bring to volume with Methanol or Acetonitrile.

Note: Avoid protic solvents (like water/alcohols) as the primary solvent for long-term

storage if possible, although the N-methyl-d3 label is generally stable.[1]

Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://www.benchchem.com/product/b1162484/docs?utm_src=pdf-body#safety-and-handling-of-tolrestat-d3-powder-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://www.benchchem.com/product/b1162484/docs?utm_src=pdf-body#safety-and-handling-of-tolrestat-d3-powder-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://www.benchchem.com/product/b1162484/docs?utm_src=pdf-body#safety-and-handling-of-tolrestat-d3-powder-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Vial Retrieval
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Sonicate & Vortex
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Figure 1: Safe handling workflow for Tolrestat-d3, emphasizing temperature equilibration and

static control to minimize exposure risks.

Storage & Stability (Isotopic Integrity)
Deuterated standards are expensive and sensitive.[1] Improper storage leads to "Isotope

Scrambling" (H/D exchange) or chemical degradation.[1]

Temperature: Store neat powder at -20°C. Solutions in DMSO are stable at -20°C for up to 6

months [3].

Light: Tolrestat is photosensitive.[1] Use Amber Glass exclusively.

Hygroscopicity: Keep desiccated. Moisture can facilitate proton exchange, potentially eroding

the "d3" signal over time, although the methyl-d3 position is robust compared to labile

protons (OH/NH).

Container: Use Teflon-lined caps to prevent solvent evaporation and concentration changes.

[1]

Emergency Response Procedures
Spills (Powder)[4]

Evacuate: Clear the immediate area.

PPE: Don a P100 respirator.

Containment: Cover the spill with a damp paper towel (soaked in compatible solvent or

water) to prevent dust dispersal.[1] Do not dry sweep.[1]

Cleanup: Wipe up the damp powder.[1] Clean the surface with 10% bleach solution followed

by ethanol.

Disposal: Place all waste in a sealed biohazard/chemical waste bag labeled "Toxic -

Tolrestat".

Exposure First Aid[4]
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Inhalation: Move to fresh air immediately. Monitor for respiratory irritation.

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol on skin, as it

may increase transdermal absorption of the drug.

Eye Contact: Flush with water for 15 minutes.[1] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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